Cas no 2248352-51-2 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-hexyl-4-oxo-3,4-dihydrophthalazine-1-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-hexyl-4-oxo-3,4-dihydrophthalazine-1-carboxylate
• CAS No: 2248352-51-2
• MF: C₂₃H₂₁N₃O₅
• MW: 419.429945707321
• CID: 6132302
• PubChem ID: 165731852
• Update Time: 2025-05-20

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-hexyl-4-oxo-3,4-dihydrophthalazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-hexyl-4-oxo-3,4-dihydrophthalazine-1-carboxylate
• EN300-6524572
• 2248352-51-2

• Inchi： 1S/C23H21N3O5/c1-2-3-4-9-14-25-20(27)16-11-6-5-10-15(16)19(24-25)23(30)31-26-21(28)17-12-7-8-13-18(17)22(26)29/h5-8,10-13H,2-4,9,14H2,1H3
• InChI Key： VAAZOAMBIZOIMI-UHFFFAOYSA-N
• SMILES： O(C(C1C2C=CC=CC=2C(N(CCCCCC)N=1)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 419.14812078g/mol
• Monoisotopic Mass: 419.14812078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 755
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 96.4Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-hexyl-4-oxo-3,4-dihydrophthalazine-1-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-hexyl-4-oxo-3,4-dihydrophthalazine-1-carboxylate (CAS No. 2248352-51-2)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-hexyl-4-oxo-3,4-dihydrophthalazine-1-carboxylate, identified by its CAS number 2248352-51-2, represents a fascinating molecule in the realm of pharmaceutical chemistry. Its unique structural framework, combining an isoindole moiety with a dihydrophthalazine core, positions it as a potential candidate for various biological applications. This introduction delves into the compound's structural characteristics, potential pharmacological activities, and its relevance in contemporary research.

The molecular structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-hexyl-4-oxo-3,4-dihydrophthalazine-1-carboxylate is characterized by a rigid bicyclic system. The isoindole ring contributes a nitrogen-rich environment that can interact with biological targets through hydrogen bonding or electrostatic interactions. The presence of a hexyl side chain at the 3-position introduces hydrophobicity, which may influence solubility and membrane permeability. Additionally, the dihydrophthalazine moiety contains two oxygen atoms in the 1 and 4 positions, which can serve as pharmacophoric elements for binding to specific receptors or enzymes.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds due to their diverse biological activities. The combination of an isoindole and dihydrophthalazine scaffold in this compound suggests potential applications in areas such as anti-inflammatory, anticancer, and antimicrobial therapies. For instance, isoindole derivatives have been reported to exhibit inhibitory effects on certain enzymes involved in inflammatory pathways. Similarly, dihydrophthalazines have shown promise as intermediates in the synthesis of bioactive molecules.

In the context of current research, the synthesis and characterization of novel heterocyclic compounds remain a cornerstone of medicinal chemistry. The preparation of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-hexyl-4-oxo-3,4-dihydrophthalazine-1-carboxylate involves multi-step organic transformations that highlight the synthetic versatility of these systems. Techniques such as palladium-catalyzed cross-coupling reactions and cyclization strategies have been employed to construct the desired framework efficiently.

The pharmacological evaluation of this compound has been a subject of interest in several research groups. In vitro studies have demonstrated that derivatives with similar structural motifs can modulate key signaling pathways involved in disease progression. The nitrogen-rich environment provided by the isoindole and dihydrophthalazine rings allows for interactions with various biological targets, including transcription factors and kinases. These interactions may lead to therapeutic effects by inhibiting or activating specific cellular processes.

One particularly intriguing aspect of this compound is its potential to act as a scaffold for structure-based drug design. By leveraging computational methods such as molecular docking and molecular dynamics simulations, researchers can predict how this molecule might bind to its target proteins. Such simulations can provide insights into key binding residues and interactions, guiding the optimization process toward higher affinity and selectivity.

The synthesis of analogs has been an essential approach to explore the pharmacological potential of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-hexyl-4-oxyo-octahydrophthalazine-o-carboxylic acid derivatives (CAS No. 2248352 -51 -2) (the full name). By modifying substituents such as the length or nature of alkyl chains attached to the aromatic rings or introducing additional functional groups like hydroxyl or amine moieties; researchers can fine-tune physicochemical properties like solubility; lipophilicity; and metabolic stability.

Recent publications have highlighted the role of heterocyclic compounds in addressing unmet medical needs; particularly those related to chronic diseases where existing treatments are limited or lack efficacy. The structural features present in our target molecule make it an attractive candidate for further exploration; especially given its ability to engage multiple biological targets simultaneously—a strategy known as polypharmacology—which has gained significant traction over recent years.

The development pipeline for novel therapeutics often involves iterative cycles of synthesis; evaluation; optimization; and validation before reaching clinical trials stage; making compounds like ours valuable tools for medicinal chemists working on next-generation drugs targeting complex diseases such as cancer; neurodegenerative disorders; cardiovascular diseases among others where understanding disease mechanisms at molecular level is crucial step toward developing effective interventions.